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Compound of Interest

Compound Name: Tris succinate

Cat. No.: B3430625 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Tris succinate, a common buffer in biochemical and molecular biology research.

Adherence to these protocols will help maintain a safe laboratory environment and ensure the

integrity of your experimental results.

Immediate Safety and Handling Protocols
Tris succinate may cause skin, eye, and respiratory tract irritation.[1][2] Proper handling and

the use of appropriate personal protective equipment (PPE) are crucial to minimize exposure

risks.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling Tris succinate. The

following table summarizes the recommended equipment.
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PPE Category Item Specifications & Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.[3]

Eye and Face Protection
Safety goggles or glasses with

side shields

Essential for protecting eyes

from dust particles and

potential splashes.[3] A face

shield may be required for

operations with a higher risk of

splashing.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

the powder form, especially in

poorly ventilated areas, to

avoid inhalation of dust.[3]

Body Protection Laboratory coat

A standard lab coat is

necessary to protect skin and

clothing from contamination.

Engineering Controls and Work Practices
Ventilation: Always handle Tris succinate in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is recommended.

Handling: Avoid creating dust when working with solid Tris succinate.[3] Wash hands

thoroughly after handling the substance.[3]

Storage: Store Tris succinate in a cool, dry place in a tightly sealed container.[3]

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[3]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area with plenty of water. Wash

with soap and water. Seek medical attention if

irritation develops.[3]

Inhalation

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Operational Plan: Preparation of a 0.05 M Tris
Succinate Buffer (pH 7.4)
This section provides a detailed methodology for the preparation of a standard Tris succinate
buffer.

Materials and Equipment
Tris(hydroxymethyl)aminomethane (Tris base)

Succinic acid

Deionized water

pH meter

Magnetic stirrer and stir bar

Beakers and graduated cylinders
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0.22 µm sterile filter (optional)

Sterile storage bottles

Step-by-Step Protocol
Calculate Molar Ratio: For a Tris succinate buffer, a 2:1 molar ratio of Tris to succinic acid is

often used.

Prepare Tris Solution: Dissolve the required amount of Tris base in approximately 80% of the

final desired volume of deionized water. For 1 liter of a 0.05 M Tris solution, this would be

6.06 g of Tris base (molar mass = 121.14 g/mol ).

Prepare Succinic Acid Solution: In a separate container, dissolve the required amount of

succinic acid in a small amount of deionized water. For a 2:1 ratio in a 0.05 M Tris buffer, you

would need a 0.025 M succinic acid solution, which is 2.95 g of succinic acid (molar mass =

118.09 g/mol ) for 1 liter.

pH Adjustment: Slowly add the succinic acid solution to the Tris solution while monitoring the

pH with a calibrated pH meter. Continue adding the acid until the desired pH of 7.4 is

reached.

Final Volume Adjustment: Once the target pH is achieved, add deionized water to reach the

final desired volume (e.g., 1 liter).

Sterilization and Storage: For applications requiring sterility, filter the buffer through a 0.22

µm sterile filter. Store the buffer in a clearly labeled, sterile bottle at 4°C.[2] Tris buffers are

generally stable for several months under these conditions.[2]

Disposal Plan
Proper disposal of Tris succinate waste is essential to prevent environmental contamination

and ensure regulatory compliance.

Solid Waste: Uncontaminated solid Tris succinate can typically be disposed of as non-

hazardous waste, but always consult your institution's and local regulations. Contaminated
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solid waste (e.g., used weighing paper) should be placed in a designated chemical waste

container.

Aqueous Waste: Tris succinate solutions should be collected in a designated aqueous

waste container. Do not pour Tris succinate solutions down the drain unless specifically

permitted by your institution's environmental health and safety (EHS) office.

Contaminated PPE: Used gloves, masks, and other disposable PPE should be disposed of

in the appropriate laboratory waste stream.

Workflow for Safe Handling and Preparation of Tris
Succinate Buffer
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Workflow for Safe Handling and Preparation of Tris Succinate Buffer

Preparation Phase

Buffer Preparation Protocol

Post-Preparation

Waste Disposal
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Caption: Workflow for handling and preparing Tris succinate buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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